Cas no 1895209-43-4 (2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid
• CAS No: 1895209-43-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6286063
• PubChem ID: 117317791
• Update Time: 2025-05-23

2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid
• 2-[1-(2-hydroxy-3-methoxyphenyl)cyclopropyl]acetic acid
• 1895209-43-4
• EN300-1798534

• Inchi： 1S/C12H14O4/c1-16-9-4-2-3-8(11(9)15)12(5-6-12)7-10(13)14/h2-4,15H,5-7H2,1H3,(H,13,14)
• InChI Key： XRKKKDJIMICSTJ-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1(CC(=O)O)CC1)OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid

2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid (CAS No. 1895209-43-4): A Comprehensive Overview

2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid (CAS No. 1895209-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropylacetic acid backbone and hydroxy-methoxyphenyl substitution, exhibits intriguing chemical properties that make it a valuable candidate for various applications. Its molecular structure combines aromatic and aliphatic components, offering a balance of reactivity and stability.

The 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid is particularly notable for its potential role in drug discovery and development. Researchers have explored its utility as a building block for synthesizing more complex molecules, especially those targeting inflammatory and neurological pathways. The presence of the hydroxy and methoxy functional groups enhances its ability to interact with biological targets, making it a promising scaffold for medicinal chemistry.

In recent years, the demand for cyclopropylacetic acid derivatives has surged, driven by their versatility in organic synthesis. The 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid stands out due to its unique structural features, which allow for selective modifications. This adaptability is crucial for designing compounds with tailored properties, such as improved bioavailability or reduced toxicity.

One of the most frequently asked questions about 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining stable at room temperature. These characteristics are essential for its handling and storage in laboratory settings.

The synthesis of 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid typically involves multi-step organic reactions, including cyclopropanation and ester hydrolysis. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and confirm its structural integrity. These rigorous quality control measures are critical for applications in high-stakes fields like pharmaceuticals.

From an industrial perspective, the 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid market is evolving rapidly. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the growing demand from research institutions and pharmaceutical firms. Its role as a key intermediate in the production of bioactive molecules has further amplified its commercial significance.

Environmental and safety considerations are also paramount when working with 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid. While it is not classified as a hazardous material, proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended to minimize risks. These precautions align with the broader industry trends toward sustainable and responsible chemical practices.

Looking ahead, the potential applications of 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid are expected to expand. Ongoing research into its pharmacological properties, coupled with advancements in synthetic methodologies, could unlock new opportunities in drug development and beyond. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point of innovation.

In summary, 2-1-(2-hydroxy-3-methoxyphenyl)cyclopropylacetic acid (CAS No. 1895209-43-4) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its versatile applications, makes it a compound of enduring interest. Whether in academic research or industrial settings, this molecule continues to inspire new discoveries and solutions.